Cas no 6936-06-7 (Benzenamine, 4-[1-methyl-1-(4-methylphenyl)ethyl]-N-phenyl-)

Benzenamine, 4-[1-methyl-1-(4-methylphenyl)ethyl]-N-phenyl- structure
6936-06-7 structure
Product Name:Benzenamine, 4-[1-methyl-1-(4-methylphenyl)ethyl]-N-phenyl-
CAS No:6936-06-7
MF:C22H23N
MW:301.42472577095
CID:530106
PubChem ID:235233
Update Time:2025-04-19

Benzenamine, 4-[1-methyl-1-(4-methylphenyl)ethyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[1-methyl-1-(4-methylphenyl)ethyl]-N-phenyl-
    • DTXSID00284262
    • 6936-06-7
    • 4-[2-(4-Methylphenyl)-2-propanyl]-N-phenylaniline
    • NSC-36370
    • NSC36370
    • Inchi: 1S/C22H23N/c1-17-9-11-18(12-10-17)22(2,3)19-13-15-21(16-14-19)23-20-7-5-4-6-8-20/h4-16,23H,1-3H3
    • InChI Key: ISNPCMYEMGYFCS-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 301.18319
  • Monoisotopic Mass: 301.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.057
  • Boiling Point: 441.8°Cat760mmHg
  • Flash Point: 232.5°C
  • Refractive Index: 1.608
  • PSA: 12.03
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